Cas no 90206-21-6 (2-(4-Methyl-1,4-diazepan-1-yl)acetonitrile)

• Product Name: 2-(4-Methyl-1,4-diazepan-1-yl)acetonitrile
• CAS No: 90206-21-6
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 798134
• PubChem ID: 28744987
• Update Time: 2025-04-19

2-(4-Methyl-1,4-diazepan-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-acetonitrile,hexahydro-4-methyl-
• 2-(4-methyl-1,4-diazepan-1-yl)acetonitrile
• 90206-21-6
• AKOS009086787
• SCHEMBL153180
• 1-METHYL-4-(CYANOMETHYL)-1,4-DIAZEPANE
• A898056
• (4-Methyl-1,4-diazepan-1-yl)acetonitrile
• DTXSID70651604
• 2-(4-Methyl-1,4-diazepan-1-yl)acetonitrile

• Inchi： 1S/C8H15N3/c1-10-4-2-5-11(6-3-9)8-7-10/h2,4-8H2,1H3
• InChI Key： YNTBXXDUDCFJJQ-UHFFFAOYSA-N
• SMILES： N1(CC#N)CCN(C)CCC1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.3Ų